molecular formula C14H14N2O B589077 4-Methyl-N-(5-methyl-2-pyridinyl)benzamide-d6 CAS No. 1330277-06-9

4-Methyl-N-(5-methyl-2-pyridinyl)benzamide-d6

Cat. No. B589077
CAS RN: 1330277-06-9
M. Wt: 232.316
InChI Key: NBFFPKCKCRTTRE-ALEXJTRMSA-N
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Description

“4-Methyl-N-(5-methyl-2-pyridinyl)benzamide-d6” is a chemical compound with the molecular formula C14H14N2O . It is also known as Zolpyridine and is an impurity of Zolpidem .


Molecular Structure Analysis

The molecular structure of “4-Methyl-N-(5-methyl-2-pyridinyl)benzamide-d6” consists of a benzamide group attached to a pyridine ring . The benzamide group contains a carboxamide group (C=O)NH2) substituted with a benzene ring .


Physical And Chemical Properties Analysis

“4-Methyl-N-(5-methyl-2-pyridinyl)benzamide-d6” has a molecular weight of 226.27 . It is predicted to have a boiling point of 314.6±37.0 °C and a density of 1.165±0.06 g/cm3 . It is slightly soluble in chloroform and methanol .

properties

CAS RN

1330277-06-9

Product Name

4-Methyl-N-(5-methyl-2-pyridinyl)benzamide-d6

Molecular Formula

C14H14N2O

Molecular Weight

232.316

IUPAC Name

4-methyl-N-[3,4,6-trideuterio-5-(trideuteriomethyl)pyridin-2-yl]benzamide

InChI

InChI=1S/C14H14N2O/c1-10-3-6-12(7-4-10)14(17)16-13-8-5-11(2)9-15-13/h3-9H,1-2H3,(H,15,16,17)/i2D3,5D,8D,9D

InChI Key

NBFFPKCKCRTTRE-ALEXJTRMSA-N

SMILES

CC1=CC=C(C=C1)C(=O)NC2=NC=C(C=C2)C

synonyms

Zolpyridine;  Zolpidem Impurity; 

Origin of Product

United States

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